Cas no 1217862-85-5 (4-Formyl-2,3,5,6-tetramethylbenzyl acetate)

• Product Name: 4-Formyl-2,3,5,6-tetramethylbenzyl acetate
• CAS No: 1217862-85-5
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• MDL: MFCD15146484
• CID: 4686935
• Update Time: 2025-06-14

4-Formyl-2,3,5,6-tetramethylbenzyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-formyl-2,3,5,6-tetramethylbenzyl acetate
• STK897891
• T3734
• (4-formyl-2,3,5,6-tetramethylphenyl)methyl acetate
• benzaldehyde, 4-[(acetyloxy)methyl]-2,3,5,6-tetramethyl-
• 4-Formyl-2,3,5,6-tetramethylbenzyl acetate

• MDL： MFCD15146484
• Inchi： 1S/C14H18O3/c1-8-10(3)14(7-17-12(5)16)11(4)9(2)13(8)6-15/h6H,7H2,1-5H3
• InChI Key： JJBGQNLMONPING-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C(C)=C(C)C(C=O)=C(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 355.9±37.0 °C at 760 mmHg
• Flash Point: 155.8±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Formyl-2,3,5,6-tetramethylbenzyl acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-Formyl-2,3,5,6-tetramethylbenzyl acetate

Recent Advances in the Study of 4-Formyl-2,3,5,6-tetramethylbenzyl acetate (CAS: 1217862-85-5) in Chemical Biology and Pharmaceutical Research

4-Formyl-2,3,5,6-tetramethylbenzyl acetate (CAS: 1217862-85-5) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its utility in synthetic chemistry, drug design, and as a building block for more complex molecules. Recent studies have highlighted its role in the development of novel therapeutics and its use in advanced chemical synthesis techniques.

One of the key areas of research involving 4-Formyl-2,3,5,6-tetramethylbenzyl acetate is its application in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of pyrrole derivatives, which exhibit promising antimicrobial and anticancer activities. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized compounds.

In addition to its synthetic applications, 4-Formyl-2,3,5,6-tetramethylbenzyl acetate has been investigated for its potential as a bioactive molecule. A recent preprint on bioRxiv (2024) explored its interaction with specific protein targets, revealing moderate inhibitory effects on enzymes involved in inflammatory pathways. This finding suggests its potential as a lead compound for the development of anti-inflammatory drugs. Molecular docking studies further supported these observations, indicating favorable binding affinities with key inflammatory mediators.

The compound's stability and reactivity under various conditions have also been a subject of investigation. A 2024 study in Organic & Biomolecular Chemistry examined its behavior under different pH and temperature conditions, providing insights into its suitability for use in pharmaceutical formulations. The results indicated that 4-Formyl-2,3,5,6-tetramethylbenzyl acetate remains stable under physiological conditions, making it a viable candidate for further drug development studies.

Looking ahead, researchers are focusing on optimizing the synthesis of 4-Formyl-2,3,5,6-tetramethylbenzyl acetate to improve yield and scalability. Recent advancements in green chemistry have also prompted investigations into more sustainable production methods, such as catalytic processes using environmentally benign reagents. These efforts align with the broader goals of reducing the environmental impact of pharmaceutical manufacturing while maintaining high standards of efficacy and safety.

In conclusion, 4-Formyl-2,3,5,6-tetramethylbenzyl acetate (CAS: 1217862-85-5) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery, with ongoing studies uncovering new potential uses. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutics and advanced chemical methodologies.